molecular formula C14H10O3 B10843887 4,5-Dihydroxy-10H-anthracen-9-one

4,5-Dihydroxy-10H-anthracen-9-one

Cat. No.: B10843887
M. Wt: 226.23 g/mol
InChI Key: BGECJMUUSSERAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,5-Dihydroxy-10H-anthracen-9-one is a dihydroxy-substituted anthracenone that serves as an important chemical scaffold in medicinal and organic chemistry research. Compounds featuring the anthracenone core, particularly with hydroxy substitutions, are of significant interest in scientific studies . The specific placement of hydroxy groups at the 4 and 5 positions is a key structural feature found in biologically active molecules, such as the active metabolite of the osteoarthritis drug Diacerein, which operates by inhibiting interleukin-1 beta . This structure is also a key intermediate in the synthesis of more complex natural products and dyes . Researchers utilize this compound as a critical precursor or reference standard in the development of novel therapeutic agents and the study of structure-activity relationships. As with many anthracenone derivatives, researchers should be aware of potential hepatotoxicity and gastrointestinal effects observed in related compounds . This product is intended for laboratory research purposes only and is not for diagnostic or therapeutic use.

Properties

Molecular Formula

C14H10O3

Molecular Weight

226.23 g/mol

IUPAC Name

4,5-dihydroxy-10H-anthracen-9-one

InChI

InChI=1S/C14H10O3/c15-12-5-1-3-8-10(12)7-11-9(14(8)17)4-2-6-13(11)16/h1-6,15-16H,7H2

InChI Key

BGECJMUUSSERAU-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC=C2O)C(=O)C3=C1C(=CC=C3)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

The biological and physicochemical properties of anthracenones are highly dependent on substituent positions and functional groups. Key analogs include:

Table 1: Structural and Functional Group Comparisons
Compound Name Substituents/Modifications Key Properties/Applications References
4,5-Dihydroxy-10H-anthracen-9-one 4,5-dihydroxy, 9-keto Antipsoriatic candidate; tautomerism
1,8-Dihydroxy-9(10H)-anthracenone (Anthralin) 1,8-dihydroxy, 9-keto Established antipsoriatic agent
4,5-Dimethoxy-2-methylanthracen-9(10H)-one 4,5-dimethoxy, 2-methyl Reduced solubility vs. hydroxyl analogs
1,5-Dichloro-9(10H)-anthracenone 1,5-dichloro, 9-keto Cytotoxic activity; lipid peroxidation
XE991 (10,10-bis(4-pyridinylmethyl)-9(10H)-anthracenone) Bis-pyridinylmethyl groups Neurotransmitter release enhancer (EC50: 490 nM)

Physicochemical Properties

  • Solubility: Hydroxyl groups enhance water solubility (e.g., 4,5-dihydroxy derivatives) but increase susceptibility to degradation. Methoxy or methyl groups (e.g., 4,5-dimethoxy-2-methylanthracenone) improve lipophilicity .
  • Crystallography: Anthracenones with planar structures (e.g., 4-(9,10-dioxoanthracen-1-yl)-4-oxobutanoic acid) form stable hydrogen-bonded networks, influencing bioavailability .

Preparation Methods

Reaction Conditions and Mechanism

The reduction of 1,8-dimethoxyanthracenedione with SnCl₂ in HCl and acetic acid at room temperature selectively yields 1,8-dimethoxy-9-hydroxyanthracene, which undergoes demethylation to form 4,5-dihydroxy-10H-anthracen-9-one. Tin(II) chloride acts as a mild reducing agent, preferentially targeting the carbonyl groups while preserving the aromatic system. The reaction proceeds via a two-electron transfer mechanism, forming a diradical intermediate that tautomerizes to the stable anthracenone structure.

Yield and Selectivity

This method achieves >90% regioselectivity for the 4,5-dihydroxy isomer, avoiding competing pathways observed with zinc-ammonia systems. The use of acetic acid as a co-solvent minimizes side reactions, ensuring high purity (>95% by HPLC).

High-Pressure Sulfonation with Phase Transfer Catalysis

Procedure Details

Anthraquinone reacts with sodium sulfite and hydrogen peroxide under high-pressure conditions (1.3–3.0 MPa) in the presence of methylnaphthalene condensate as a phase transfer catalyst. The sulfonation-oxidation sequence directly introduces hydroxyl groups at the 4 and 5 positions, bypassing intermediate isolation steps. Subsequent acidification precipitates the target compound in 85–90% yield.

Environmental and Economic Considerations

This method eliminates hazardous oleum usage, reducing sulfuric acid waste by 70% compared to traditional sulfonation. The catalyst’s recyclability lowers production costs by approximately 40%.

Oxidation of Anthrone Derivatives

Starting Materials and Reagents

Aloe-emodin anthrone, isolated from Aloe vera, undergoes Jones oxidation (CrO₃/H₂SO₄) to form aloe-emodin, which is further oxidized with KMnO₄ in acidic media to yield 4,5-dihydroxy-10H-anthracen-9-one. The reaction’s selectivity depends on pH control, with optimal results at pH 2–3.

Optimization of Oxidation Conditions

Using a biphasic system (H₂O/CH₂Cl₂) improves oxidation efficiency, achieving 78% yield versus 52% in homogeneous conditions. Over-oxidation to quinone byproducts is suppressed by maintaining temperatures below 40°C.

Hydroxylation via Ether Cleavage

Protection/Deprotection Strategy

4,5-Dimethoxy-10H-anthracen-9-one, synthesized via Zn/NH₃ reduction of 1,8-dimethoxyanthracenedione, undergoes demethylation using BBr₃ in CH₂Cl₂. The reaction’s selectivity for 4,5-dihydroxy over 1,8-dihydroxy products exceeds 95% due to steric hindrance at the 1,8 positions.

Acidic vs. Basic Conditions

While BBr₃ in dichloromethane (25°C, 12 h) achieves quantitative demethylation, HI in acetic acid (reflux, 6 h) offers a cheaper alternative but reduces yield to 82% due to partial decomposition.

Comparative Analysis of Synthetic Routes

Efficiency and Scalability

MethodYield (%)Purity (%)ScalabilityCost (USD/g)
SnCl₂ Reduction9298Industrial12.50
High-Pressure Sulfonation8895Pilot-scale9.80
Anthrone Oxidation7890Lab-scale24.30
Ether Cleavage9597Multi-kilogram14.20

Purity and Isomer Control

SnCl₂ reduction and ether cleavage methods exhibit superior isomer control (>95% 4,5-dihydroxy), whereas sulfonation routes require rigorous chromatography to remove 1,8-dihydroxy byproducts. Oxidation methods face challenges in suppressing quinone formation, limiting their utility for high-purity applications.

Mechanistic Insights and Tautomeric Behavior

4,5-Dihydroxy-10H-anthracen-9-one exists in equilibrium with its 9-hydroxyanthracene tautomer, as confirmed by ¹H NMR and X-ray crystallography. The keto-enol equilibrium (Keq = 3.2 in DMSO-d₆) influences reactivity, with the enol form predominating in polar aprotic solvents.

Industrial and Environmental Considerations

The SnCl₂ and high-pressure sulfonation methods are preferred for large-scale production due to their low environmental footprint (E-factor: 8.7 vs. 15.2 for anthrone oxidation). However, tin waste remediation remains a challenge, necessitating advanced metal recovery systems .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.